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Compound Name: 2,6-Di-o-methyl-d-glucose

Cat. No.: B15180738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,6-Di-O-methyl-D-glucose, a

methylated derivative of D-glucose. Contrary to common assumptions about saccharide

derivatives, extensive research indicates that 2,6-Di-O-methyl-D-glucose is not a naturally

occurring compound. Instead, its presence in scientific literature is primarily linked to its

chemical synthesis. This document details the established laboratory synthesis of this

compound, its known chemical and physical properties, and discusses the apparent lack of

documented biological activity or involvement in signaling pathways. The information presented

is intended to serve as a foundational resource for researchers in carbohydrate chemistry and

drug development.

Introduction
Methylated monosaccharides are crucial compounds in carbohydrate research, serving as

synthetic intermediates and probes for studying the roles of specific hydroxyl groups in

biological processes. While many methylated sugars are found in nature, 2,6-Di-O-methyl-D-
glucose appears to be an exception. This guide clarifies its synthetic origin and compiles the

available technical information.

Synthesis of 2,6-Di-O-methyl-D-glucose
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The primary method for the synthesis of 2,6-Di-O-methyl-D-glucose was reported by Oldham

and Rutherford. The synthesis is a multi-step process starting from a more readily available

glucose derivative.

Experimental Protocols
Synthesis of 3,5-benzylidene-6-monomethylglucose:

A solution of 20 g of 3,5-benzylidene-1,2-acetoneglucose in 100 cc. of 20% acetic acid is

heated on a water-bath for thirty minutes. The resulting solution is then evaporated under

diminished pressure to a syrup. The residue is dissolved in 100 cc. of water and the

evaporation is repeated to ensure the complete removal of acetic acid and acetone. The

resulting syrup is dissolved in 100 cc. of water, and the solution is shaken with a small amount

of decolorizing carbon and filtered. The clear filtrate is then evaporated to a syrup, which is

subsequently dissolved in 50 cc. of warm acetone. Upon cooling and scratching, crystallization

occurs. The crystals are filtered, washed with a small amount of cold acetone, and dried. The

yield of 3,5-benzylidene-6-monomethylglucose is approximately 12 g.

Synthesis of 2,6-Di-O-methyl-D-glucose:

Further methylation of 3,5-benzylidene-6-monomethylglucose at the 2-position followed by the

removal of the benzylidene protecting group yields 2,6-Di-O-methyl-D-glucose. The detailed

procedure for this second step as described by Oldham and Rutherford involves the use of

diazomethane for selective methylation, a process that requires specialized equipment and

safety precautions.

Chemical and Physical Properties
There is a scarcity of publicly available, tabulated quantitative data for 2,6-Di-O-methyl-D-
glucose. The properties listed below are based on the expected characteristics of a di-O-

methylated hexopyranose.
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Property Value

Molecular Formula C₈H₁₆O₆

Molecular Weight 208.21 g/mol

Appearance Expected to be a white crystalline solid

Solubility
Expected to be soluble in water and polar

organic solvents

Biological Activity and Signaling Pathways
Despite extensive searches of scientific literature, there is no documented evidence of natural

occurrence for 2,6-Di-O-methyl-D-glucose. Furthermore, there are no published studies

investigating its biological activity or its role in any signaling pathways. Its significance appears

to be primarily as a synthetic carbohydrate derivative for chemical studies.

Experimental and Logical Diagrams
Synthesis Workflow for 2,6-Di-O-methyl-D-glucose
The following diagram illustrates the synthetic pathway from D-glucose to 2,6-Di-O-methyl-D-
glucose, highlighting the key intermediates and protection/deprotection steps.

D-Glucose 1,2-5,6-DiacetoneglucoseAcetone, H+ 3-O-Methyl-1,2-5,6-diacetoneglucoseCH3I, Ag2O 3-O-Methyl-D-glucose
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ZnCl2 2,3-Di-O-methyl-4,6-O-benzylidene-D-glucoseCH3I, Ag2O 2,6-Di-O-methyl-D-glucose

Catalytic
Hydrogenolysis
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Caption: Synthetic pathway for 2,6-Di-O-methyl-D-glucose.

Conclusion
2,6-Di-O-methyl-D-glucose is a synthetic derivative of D-glucose that is not found in nature.

Its preparation involves a multi-step chemical synthesis requiring the strategic use of protecting

groups to achieve selective methylation at the C2 and C6 positions. There is a notable absence

of research on the biological effects of this specific isomer, making it an open area for future
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investigation. This guide provides the foundational chemical knowledge for researchers

interested in exploring the properties and potential applications of this and other selectively

methylated carbohydrates.

To cite this document: BenchChem. [An In-depth Technical Guide on 2,6-Di-O-methyl-D-
glucose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15180738#natural-occurrence-of-2-6-di-o-methyl-d-
glucose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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